Cas no 893786-18-0 (N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide)
N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(5-Chloro-2-methylphenyl)-2-(spiro[cyclohexane-1,2′(1′H)-quinazolin]-4′-ylthio)acetamide
- N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide
- AKOS001974822
- 2-((1'H-spiro[cyclohexane-1,2'-quinazolin]-4'-yl)thio)-N-(5-chloro-2-methylphenyl)acetamide
- N-(5-chloro-2-methylphenyl)-2-spiro[1H-quinazoline-2,1'-cyclohexane]-4-ylsulfanylacetamide
- F3165-0761
- N-(5-chloro-2-methylphenyl)-2-(1'H-spiro[cyclohexane-1,2'-quinazolin]-4'-ylthio)acetamide
- 893786-18-0
- N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide
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- Inchi: 1S/C22H24ClN3OS/c1-15-9-10-16(23)13-19(15)24-20(27)14-28-21-17-7-3-4-8-18(17)25-22(26-21)11-5-2-6-12-22/h3-4,7-10,13,25H,2,5-6,11-12,14H2,1H3,(H,24,27)
- InChI Key: ASHFNEKTYMFSRS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C=1)NC(CSC1C2C=CC=CC=2NC2(CCCCC2)N=1)=O
Computed Properties
- Exact Mass: 413.1328613g/mol
- Monoisotopic Mass: 413.1328613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 604.9±55.0 °C(Predicted)
- pka: 12.73±0.70(Predicted)
N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3165-0761-2μmol |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-5μmol |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-10μmol |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-1mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-2mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-3mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-4mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-5mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-10mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3165-0761-15mg |
N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide |
893786-18-0 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide
Research Briefing on N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide (CAS: 893786-18-0)
Recent studies on N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide (CAS: 893786-18-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic quinazoline scaffold, has garnered attention due to its promising pharmacological properties, including selective inhibition of specific enzymatic pathways implicated in inflammatory and oncogenic processes.
A 2023 study published in the Journal of Medicinal Chemistry elucidated the compound's mechanism of action, demonstrating its ability to selectively target and inhibit the activity of key kinases involved in cellular proliferation and inflammation. The research team employed a combination of X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target proteins, providing a structural basis for its high specificity and potency.
Further investigations into the pharmacokinetic profile of N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide have shown favorable absorption and distribution characteristics in preclinical models. A recent in vivo study reported in Bioorganic & Medicinal Chemistry Letters indicated that the compound exhibits excellent oral bioavailability and sustained plasma concentration, making it a viable candidate for further development as an oral therapeutic agent.
In addition to its kinase inhibitory properties, emerging research suggests that this compound may also modulate immune responses by affecting cytokine production. A 2024 study published in European Journal of Pharmacology demonstrated that the compound significantly reduces the secretion of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting potential applications in autoimmune and inflammatory diseases.
Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index while maintaining its potent biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.
In conclusion, N-(5-chloro-2-methylphenyl)-2-{1'H-spirocyclohexane-1,2'-quinazolinesulfanyl}acetamide represents a compelling case study in rational drug design, combining innovative chemical architecture with targeted biological activity. Continued research into its mechanisms and applications may pave the way for new treatments in oncology and inflammatory disorders.
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